Cas no 851780-87-5 (N-{4-1-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851780-87-5
• Molecular Formula: C₂₃H₂₂ClN₃O₅S₂
• Molecular Weight: 520.020882129669
• CID: 6093169
• PubChem ID: 4520321

N-{4-1-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Properties

Names and Identifiers

• N-{4-1-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Methanesulfonamide, N-[4-[1-[(4-chlorophenyl)sulfonyl]-4,5-dihydro-5-(4-methoxyphenyl)-1H-pyrazol-3-yl]phenyl]-
• F0622-0017
• N-(4-(1-((4-chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• AKOS024588211
• 851780-87-5
• N-{4-[1-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[4-[2-(4-chlorophenyl)sulfonyl-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• InChIKey： JYLRNYIFFOPPSP-UHFFFAOYSA-N
• Inchi： 1S/C23H22ClN3O5S2/c1-32-20-11-5-17(6-12-20)23-15-22(16-3-9-19(10-4-16)26-33(2,28)29)25-27(23)34(30,31)21-13-7-18(24)8-14-21/h3-14,23,26H,15H2,1-2H3
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=C(OC)C=C3)N(S(C3=CC=C(Cl)C=C3)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 519.0689409g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 519.0689409g/mol
• Heavy Atom Count: 34
• Complexity: 923
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Boiling Point: 682.2±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)
• Density: 1.43±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides